Cas no 2228434-29-3 (1-2-(4,4-dimethylcyclohexyl)ethylpiperazine)

• Product Name: 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine
• CAS No: 2228434-29-3
• MF: C₁₄H₂₈N₂
• MW: 224.385523796082
• CID: 6405453
• PubChem ID: 165966505
• Update Time: 2025-10-05

1-2-(4,4-dimethylcyclohexyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine
• 2228434-29-3
• 1-[2-(4,4-dimethylcyclohexyl)ethyl]piperazine
• EN300-1769363

• Inchi： 1S/C14H28N2/c1-14(2)6-3-13(4-7-14)5-10-16-11-8-15-9-12-16/h13,15H,3-12H2,1-2H3
• InChI Key： PEYOZVJTANSYOE-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 224.225248902g/mol
• Monoisotopic Mass: 224.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine

Comprehensive Overview of 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine (CAS No. 2228434-29-3)

The compound 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine (CAS No. 2228434-29-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a piperazine core linked to a 4,4-dimethylcyclohexyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases. The demand for such compounds is rising due to their role in developing highly selective receptor modulators and enzyme inhibitors.

One of the key reasons behind the growing interest in 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine is its applicability in structure-activity relationship (SAR) studies. Scientists are leveraging its cyclohexyl-ethyl side chain to fine-tune molecular interactions, aiming to enhance bioavailability and target specificity. Recent publications highlight its utility in designing next-generation therapeutics, especially for conditions like neurodegenerative diseases and chronic inflammation. These applications align with current trends in precision medicine, where tailored molecular designs are paramount.

From a synthetic chemistry perspective, CAS No. 2228434-29-3 presents intriguing challenges and opportunities. Its sterically hindered cyclohexyl group necessitates optimized catalytic hydrogenation or Grignard reactions for efficient production. Industry experts often discuss its scalability in forums, emphasizing the need for green chemistry approaches to minimize waste. This aligns with the broader push toward sustainable synthesis, a hot topic in pharmaceutical manufacturing.

Another area where 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine shines is in computational drug design. Molecular docking simulations frequently employ this compound to explore binding affinities with G-protein-coupled receptors (GPCRs). Such studies are critical for virtual screening pipelines, reducing the time and cost of preclinical development. Given the surge in AI-driven drug discovery, this compound’s 3D conformational flexibility makes it a valuable asset for machine learning models predicting ligand efficacy.

Beyond pharmaceuticals, CAS No. 2228434-29-3 finds niche applications in material science. Its rigid cyclohexyl ring contributes to the thermal stability of polymeric coatings, a property leveraged in high-performance materials. Researchers are also investigating its role in liquid crystal formulations, where its alkyl-piperazine backbone could improve electro-optical properties. These interdisciplinary uses underscore its relevance in emerging technologies.

Quality control of 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine is another critical discussion point. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, especially given its use in GMP-compliant processes. Regulatory guidelines increasingly demand impurity profiling, driving innovations in chromatographic methods. This focus on quality aligns with global standards for pharmaceutical intermediates.

In summary, 1-2-(4,4-dimethylcyclohexyl)ethylpiperazine (CAS No. 2228434-29-3) is a multifaceted compound with expanding roles in drug development, material engineering, and computational chemistry. Its structural features and functional adaptability position it at the forefront of innovative research, addressing pressing needs in healthcare and advanced materials. As industries prioritize sustainability and efficiency, this compound’s significance is poised to grow further.